Katanosin A

• Molecular Formula: C57H95N15O17
• Molecular Weight: 1262.5 g/mol
• InChI: InChI=1S/C57H95N15O17/c1-25(2)20-32(58)47(79)65-35(22-27(5)6)50(82)72-42-45(31-16-13-12-14-17-31)89-56(88)36(24-73)67-54(86)41(44(77)46(59)78)68-37(75)23-63-51(83)39(30(11)74)70-52(84)38(28(7)8)69-48(80)33(18-15-19-62-57(60)61)64-49(81)34(21-26(3)4)66-53(85)40(71-55(42)87)43(76)29(9)10/h12-14,16-17,25-30,32-36,38-45,73-74,76-77H,15,18-24,58H2,1-11H3,(H2,59,78)(H,63,83)(H,64,81)(H,65,79)(H,66,85)(H,67,86)(H,68,75)(H,69,80)(H,70,84)(H,71,87)(H,72,82)(H4,60,61,62)/t30-,32+,33+,34-,35-,36-,38-,39-,40-,41-,42-,43+,44-,45+/m0/s1
• InChIKey: SHQGVBSYOMBSEU-UXUSTRKRSA-N

Katanosin A: Cyclic Lipodepsipeptide Antibiotic

Katanosin A is a naturally occurring cyclic depsipeptide antibiotic belonging to the katanosin/lysobactin group, first isolated from a strain related to the genus Cytophaga [1]. It features a characteristic 'lariat' structure comprising a cyclic core and a linear segment, with a lactone linkage connecting the C-terminal Ser and phenylserine residues [2]. The compound is active against Gram-positive bacteria and serves as a reference standard for cell wall biosynthesis inhibition studies, particularly in research programs evaluating novel Lipid II-binding antibacterial agents [1].

Natural cyclic lipodepsipeptide scaffold for cell-wall biosynthesis research

Gram-positive antimicrobial screening context with reported in vitro activity

Distinct Lipid II binding mechanism, relevant for vancomycin-resistance studies

• [1] Shoji J, Hinoo H, Matsumoto K, Hattori T, Yoshida T, Matsuura S, Kondo E. Isolation and characterization of katanosins A and B. J Antibiot (Tokyo). 1988;41(6):713-718. View Source
• [2] Kato T, Hinoo H, Terui Y, Kikuchi J, Shoji J. The structures of katanosins A and B. J Antibiot (Tokyo). 1988;41(6):719-725. View Source

Katanosin A: Irreplaceable Mechanism

Within the cyclic lipodepsipeptide class, Katanosin A is not interchangeable with its closest structural analog, Katanosin B (Lysobactin), or with Plusbacin A3, due to discrete structural differences that affect molecular properties and research applicability. Katanosin A and B differ specifically at amino acid position 7, where Katanosin A contains Valine and Katanosin B contains Isoleucine—a single residue substitution that alters molecular mass and chromatographic behavior [1]. Plusbacin A3 possesses entirely distinct amino acid residues and sequences, despite belonging to the same depsipeptide class [2]. These structural variations preclude generic substitution in structure-activity relationship (SAR) studies and analytical method development. Furthermore, while Katanosin B/Lysobactin has been extensively characterized for Lipid II binding mechanism and in vivo efficacy, Katanosin A serves as a distinct reference compound for studying the role of the Val/Ile substitution in antibacterial potency and target engagement.

This Product

Katanosin A (Val residue)

Binds Lipid I/II precursors without vancomycin-site antagonism.

Substitute

Vancomycin

Mechanism mismatch: antagonized by D-Ala-D-Ala mimics; lipid intermediate binding absent.

This Product

Katanosin A (Val)

Defined amino acid composition; may differ in target binding profile from Ile analog.

Analog

Katanosin B (Ile)

Single Val→Ile substitution may shift SAR interpretation; requires structural review.

• [1] Kato T, Hinoo H, Terui Y, Kikuchi J, Shoji J. The structures of katanosins A and B. J Antibiot (Tokyo). 1988;41(6):719-725. View Source
• [2] Maki H, Miura K, Yamano Y. Katanosin B and plusbacin A3, inhibitors of peptidoglycan synthesis in methicillin-resistant Staphylococcus aureus. Antimicrob Agents Chemother. 2001;45(6):1823-1827. View Source

Katanosin A: Comparative Evidence

Antibacterial Potency Against Vancomycin-Resistant Bacteria

Katanosin A is structurally differentiated from Katanosin B (Lysobactin) by a single amino acid substitution at position 7. Katanosin A contains a Valine residue at this position, whereas Katanosin B contains an Isoleucine residue [1]. This substitution produces a measurable difference in molecular formula and mass, enabling distinct chromatographic resolution and analytical identification of the two metabolites from fermentation broths [1].

MIC vs. VRE

Class-level inference

Katanosin B: 0.39–0.78 μg/mL

Vancomycin: >50-fold higher

Reported MIC endpoint context for vancomycin-resistant strains

Broth microdilution; class-level data

Evidence Dimension	Amino acid at position 7
Target Compound Data	Valine (Val)
Comparator Or Baseline	Katanosin B (Lysobactin): Isoleucine (Ile)
Quantified Difference	Single residue substitution (Val → Ile)
Conditions	Amino acid analysis and Edman degradation of alkali-treated compounds; structural elucidation by 1H and 13C NMR [1]

Why This Matters

For procurement decisions in SAR studies, the Val7 vs. Ile7 difference defines which compound is appropriate for structure-activity investigations; Katanosin A is the minor metabolite that serves as a distinct reference standard for studying the functional consequences of this specific substitution.

• [1] Kato T, Hinoo H, Terui Y, Kikuchi J, Shoji J. The structures of katanosins A and B. J Antibiot (Tokyo). 1988;41(6):719-725. View Source

No Vancomycin Antagonism

The Val→Ile substitution at position 7 yields quantifiable differences in molecular formula and mass. Katanosin A has the molecular formula C57H95N15O17 with a molar mass of 1262.48 g/mol, whereas Katanosin B has the molecular formula C58H97N15O17 with a molar mass of 1276.51 g/mol [1]. This mass difference of 14.03 g/mol (corresponding to one CH2 unit) enables unambiguous mass spectrometric discrimination of the two metabolites.

No Antagonism

Head-to-head

Activity retained

Vancomycin: suppressed

Supports lipid II binding distinct from vancomycin site

Tripeptide antagonism assay

Evidence Dimension	Molecular formula and molar mass
Target Compound Data	C57H95N15O17; 1262.48 g/mol
Comparator Or Baseline	Katanosin B (Lysobactin): C58H97N15O17; 1276.51 g/mol
Quantified Difference	Difference of 14.03 g/mol (one CH2 unit)
Conditions	Elemental analysis and molecular formula determination; data consolidated from isolation and characterization studies [1]

Why This Matters

This 14.03 g/mol mass difference is critical for analytical method development, fermentation broth monitoring, and quality control applications where precise identification of the minor metabolite (Katanosin A) vs. the major metabolite (Katanosin B) is required.

• [1] Shoji J, Hinoo H, Matsumoto K, Hattori T, Yoshida T, Matsuura S, Kondo E. Isolation and characterization of katanosins A and B. J Antibiot (Tokyo). 1988;41(6):713-718. View Source

Peptidoglycan Inhibition vs. Vancomycin

The katanosin/lysobactin class exhibits a distinct binding stoichiometry with Lipid II compared to other Lipid II-binding antibiotics. Lysobactin (Katanosin B) forms 1:1 complexes with Lipid I, Lipid II, and Lipid II(A)(WTA) [1]. This 1:1 binding stoichiometry contrasts with ramoplanin, which tends to form higher-order aggregates with Lipid II [2]. Notably, despite the ability to bind precursors from multiple pathways, the cellular mechanism of killing is exclusively due to Lipid II binding, causing septal defects and catastrophic cell envelope damage [1].

IC50 Peptidoglycan

Head-to-head

0.8 μg/mL (kat. B)

Vancomycin: 4.1 μg/mL

Reported 5.1-fold lower IC50; supports target engagement review

S. aureus membrane assay

Evidence Dimension	Lipid II binding stoichiometry
Target Compound Data	1:1 complex formation with Lipid II (class property established for lysobactin)
Comparator Or Baseline	Ramoplanin: forms higher-order aggregates with Lipid II
Quantified Difference	Qualitative difference in binding mode: 1:1 stoichiometry vs. aggregation
Conditions	Enzyme inhibition assays using purified lipid-linked substrates in PG and WTA biosynthetic pathways [1]

Why This Matters

For researchers investigating Lipid II-targeting antibacterial agents, Katanosin A represents a compound from a class with 1:1 binding stoichiometry rather than aggregative binding, which has implications for interpreting mechanism-of-action studies and resistance development profiles.

• [1] Lee W, Schaefer K, Qiao Y, Srisuknimit V, Steinmetz H, Müller R, Kahne D, Walker S. The Mechanism of Action of Lysobactin. J Am Chem Soc. 2016;138(1):100-103. View Source
• [2] Cudic P, Behenna DC, Kranz JK, Kruger RG, Wand AJ, Veklich YI, Weisel JW, McCafferty DG. Functional analysis of the lipoglycodepsipeptide antibiotic ramoplanin. Chem Biol. 2002;9(8):897-906. View Source

Defined Amino Acid Composition

Katanosin A is a member of the katanosin/lysobactin antibiotic class, for which in vivo efficacy has been established in murine infection models. Katanosins A and B were both reported to be active against Gram-positive bacteria in vivo in mice [1]. Within the broader lipodepsipeptide class, Katanosin B (Lysobactin) has been specifically noted for in vivo efficacy against Staphylococcus aureus and Streptococcus pneumoniae [2]. In a comparative context, WAP-8294A2 (a cyclic depsipeptide antibiotic) demonstrated an ED50 of 0.38 mg/kg in murine systemic MRSA infection models, which was 14-fold more potent than vancomycin (ED50 = 5.3 mg/kg) [3].

Amino Acid ID

Specification review

Val residue (not Ile)

C57H95N15O17, MW 1262.45

Defines procurement identity; Val/Ile differentiates from katanosin B

NMR, amino acid analysis

Evidence Dimension	In vivo antibacterial efficacy
Target Compound Data	Active in vivo in mouse models (class property)
Comparator Or Baseline	WAP-8294A2: ED50 = 0.38 mg/kg; Vancomycin: ED50 = 5.3 mg/kg (class-reference comparison)
Quantified Difference	WAP-8294A2 is 14-fold more active than vancomycin in the same model
Conditions	Experimental systemic MRSA infection in mice; subcutaneous administration [3]

Why This Matters

For procurement decisions supporting in vivo research programs, Katanosin A provides access to a lipodepsipeptide class with demonstrated in vivo efficacy, offering a distinct reference compound relative to other class members such as WAP-8294A2.

• [1] Shoji J, Hinoo H, Matsumoto K, Hattori T, Yoshida T, Matsuura S, Kondo E. Isolation and characterization of katanosins A and B. J Antibiot (Tokyo). 1988;41(6):713-718. View Source
• [2] Lee W, Schaefer K, Qiao Y, Srisuknimit V, Steinmetz H, Müller R, Kahne D, Walker S. The Mechanism of Action of Lysobactin. J Am Chem Soc. 2016;138(1):100-103. View Source
• [3] Kato A, Nakaya S, Ohashi N, et al. A new anti-MRSA antibiotic, WAP-8294A2. 39th Symposium on the Chemistry of Natural Products; 1997:253-258. View Source

In Vivo Efficacy Validation

Katanosin A is a basic peptide soluble in aqueous alcohols [1], whereas WAP-8294A2 is characterized as a water-soluble depsipeptide antibiotic [2]. This difference in solubility profile has implications for formulation development, bioassay conditions, and membrane interaction studies. WAP-8294A2 demonstrates a notable serum enhancement effect: its MIC against MRSA clinical isolates was 0.78 μg/mL in standard media but improved to <0.1 μg/mL upon addition of 10% human serum [3].

In Vivo Activity

Class-level inference

Reported in mouse S. aureus model

Subcutaneous administration

Supports in vivo model-response context; quantitative data to verify

Class-level report; ED50 not detailed

Evidence Dimension	Solubility profile and serum activity enhancement
Target Compound Data	Soluble in aqueous alcohols (basic peptide property)
Comparator Or Baseline	WAP-8294A2: water-soluble; MIC 0.78 μg/mL without serum, <0.1 μg/mL with 10% human serum
Quantified Difference	WAP-8294A2 MIC improves >7.8-fold in the presence of serum
Conditions	MRSA clinical isolate MIC testing with and without 10% human serum supplementation [3]

Why This Matters

For procurement in drug discovery programs evaluating lipodepsipeptides, understanding the solubility and serum interaction differences between Katanosin A and WAP-8294A2 is essential for selecting the appropriate compound for specific assay formats and formulation development studies.

• [1] Shoji J, Hinoo H, Matsumoto K, Hattori T, Yoshida T, Matsuura S, Kondo E. Isolation and characterization of katanosins A and B. J Antibiot (Tokyo). 1988;41(6):713-718. View Source
• [2] Kato A, Nakaya S, Ohashi N, et al. A new anti-MRSA antibiotic, WAP-8294A2. 39th Symposium on the Chemistry of Natural Products; 1997:253-258. View Source
• [3] Chen D, Poongavanam V, et al. Total synthesis and a systematic structure-activity relationship study of WAP-8294A2. Bioorg Med Chem. 2020;28(18):115653. View Source

Katanosin A: Research Applications

MRSA and VRE Resistance Research

Katanosin A serves as a critical reference compound in SAR studies investigating the functional consequences of the Valine→Isoleucine substitution at position 7 within the katanosin/lysobactin scaffold. Researchers studying the molecular basis of antibacterial activity in cyclic depsipeptides require both Katanosin A (Val7) and Katanosin B (Ile7) to establish comparative datasets on potency, target binding, and physicochemical properties [1].

Peptidoglycan and Lipid II Binding Studies

The distinct molecular formula of Katanosin A (C57H95N15O17, 1262.48 g/mol) relative to Katanosin B (C58H97N15O17, 1276.51 g/mol) makes it an essential reference standard for developing LC-MS and HPLC methods to monitor minor vs. major metabolite production in Cytophaga or Lysobacter fermentation processes [1]. The 14.03 g/mol mass difference provides unambiguous MS discrimination.

SAR Studies: Reference Compound Development

For researchers investigating Lipid II-binding antibiotics with defined binding stoichiometry, compounds from the katanosin/lysobactin class offer a 1:1 complex formation profile that differs from the aggregative binding observed with ramoplanin [1]. Katanosin A serves as a reference compound for studying Lipid II engagement in biochemical and cellular assays [2].

In Vivo Gram-Positive Infection Models

Katanosin A is active against Gram-positive bacteria in vitro, and the broader katanosin/lysobactin class has demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and VanA-type vancomycin-resistant enterococci (VRE), with MICs ranging from 0.39 to 3.13 μg/mL for related class members [1]. Katanosin A serves as a natural product reference compound for inclusion in antibacterial screening panels targeting multidrug-resistant Gram-positive pathogens.

Application

Selection Property

Validation Focus

MRSA / VRE screening studies

Vancomycin-resistant strain panel context

MIC endpoint review

Cell-wall biosynthesis inhibition

Lipid II binding assay context

Peptidoglycan inhibition endpoint

Cyclic depsipeptide SAR

Structural identity confirmation

Amino acid composition verification

Gram-positive infection models

In vivo model-response context

Survival endpoint review

• [1] Kato T, Hinoo H, Terui Y, Kikuchi J, Shoji J. The structures of katanosins A and B. J Antibiot (Tokyo). 1988;41(6):719-725. View Source
• [2] Maki H, Miura K, Yamano Y. Katanosin B and plusbacin A3, inhibitors of peptidoglycan synthesis in methicillin-resistant Staphylococcus aureus. Antimicrob Agents Chemother. 2001;45(6):1823-1827. View Source
• [3] Lee W, Schaefer K, Qiao Y, Srisuknimit V, Steinmetz H, Müller R, Kahne D, Walker S. The Mechanism of Action of Lysobactin. J Am Chem Soc. 2016;138(1):100-103. View Source